Cas no 61299-59-0 (9-Acridinamine, 2-methoxy-N-methyl-)

9-Acridinamine, 2-methoxy-N-methyl- structure
61299-59-0 structure
Product name:9-Acridinamine, 2-methoxy-N-methyl-
CAS No:61299-59-0
MF:C15H14N2O
MW:238.28446
CID:485210
PubChem ID:12296137

9-Acridinamine, 2-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • 9-Acridinamine, 2-methoxy-N-methyl-
    • 2-methoxy-N-methylacridin-9-amine
    • DTXSID30485568
    • 61299-59-0
    • Inchi: InChI=1S/C15H14N2O/c1-16-15-11-5-3-4-6-13(11)17-14-8-7-10(18-2)9-12(14)15/h3-9H,1-2H3,(H,16,17)
    • InChI Key: ITIDFYBPDBRGST-UHFFFAOYSA-N
    • SMILES: CNC1=C2C=C(C=CC2=NC3=CC=CC=C31)OC

Computed Properties

  • Exact Mass: 238.11072
  • Monoisotopic Mass: 238.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.2Ų
  • XLogP3: 3.5

Experimental Properties

  • PSA: 34.15

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